Cas no 1805179-68-3 (2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide
• CAS No: 1805179-68-3
• MF: C₆H₄ClF₂IN₂O₂S
• MW: 368.527438163757
• CID: 4867663
• Update Time: 2025-05-21

2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide

• Inchi： 1S/C6H4ClF2IN2O2S/c7-4-2(5(8)9)1-3(6(10)12-4)15(11,13)14/h1,5H,(H2,11,13,14)
• InChI Key： ZKIQUJGANFJBNR-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)F)=C(N=1)Cl)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide

2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide: A Comprehensive Overview

The compound 2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide, identified by the CAS number 1805179-68-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in chemical synthesis and their role in drug discovery. The structure of this molecule is characterized by a pyridine ring system substituted with a chloro group at position 2, a difluoromethyl group at position 3, an iodo group at position 6, and a sulfonamide group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such complex molecules, allowing researchers to explore their potential in diverse fields. The presence of halogen atoms (chlorine and iodine) in the molecule makes it particularly interesting for studies involving halogen bonding and its implications in molecular recognition. Additionally, the sulfonamide group is known for its ability to act as a bioisostere, making this compound a valuable tool in medicinal chemistry for designing bioactive molecules.

One of the most promising areas of research involving 2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide is its application in drug design. Sulfonamides are often used as scaffolds for creating drugs due to their stability and ability to form hydrogen bonds. The substitution pattern in this compound allows for fine-tuning of pharmacokinetic properties, such as solubility and permeability, which are critical for drug delivery. Recent studies have highlighted its potential as a lead compound in the development of anti-inflammatory agents and antiviral drugs.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the introduction of halogen substituents via electrophilic substitution reactions and the formation of the sulfonamide group through nucleophilic aromatic substitution. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous flow reactors, which have shown promise in improving reaction efficiency.

In terms of applications, 2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide has been utilized as an intermediate in the synthesis of more complex molecules with biological activity. Its role as an intermediate has been pivotal in constructing heterocyclic compounds with potential therapeutic applications. Furthermore, its ability to participate in various coupling reactions makes it a valuable reagent in organic synthesis.

From an environmental perspective, understanding the fate and behavior of such compounds is crucial for assessing their potential impact on ecosystems. Studies have shown that sulfonamides can undergo biodegradation under certain conditions, but their persistence depends on factors such as environmental pH and microbial activity. This knowledge is essential for developing sustainable practices in chemical manufacturing.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-iodopyridine-5-sulfonamide represents a significant advancement in chemical synthesis with broad implications across multiple disciplines. Its unique structure and functional groups make it a versatile tool for researchers exploring new drug candidates and advanced materials. As ongoing research continues to uncover its full potential, this compound is poised to play a key role in shaping future innovations in science and technology.